2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid is a quinoline derivative characterized by a bromine substituent at position 7, a hydroxyl group at position 2, and an acetic acid moiety at position 3 of the quinoline ring. Quinoline-based compounds are renowned for their pharmacological versatility, including antimicrobial, anticancer, and anti-inflammatory properties .
Properties
Molecular Formula |
C11H8BrNO3 |
|---|---|
Molecular Weight |
282.09 g/mol |
IUPAC Name |
2-(7-bromo-2-oxo-1H-quinolin-3-yl)acetic acid |
InChI |
InChI=1S/C11H8BrNO3/c12-8-2-1-6-3-7(4-10(14)15)11(16)13-9(6)5-8/h1-3,5H,4H2,(H,13,16)(H,14,15) |
InChI Key |
UXTDNIOSEGYBHJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1Br)NC(=O)C(=C2)CC(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid typically involves the bromination of 2-hydroxyquinoline followed by the introduction of the acetic acid moiety. One common method involves the reaction of 2-hydroxyquinoline with bromine in acetic acid to yield the brominated product. This is followed by a reaction with chloroacetic acid under basic conditions to introduce the acetic acid group .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the industrial production process .
Chemical Reactions Analysis
Types of Reactions
2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid can undergo various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to a carbonyl group under appropriate conditions.
Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.
Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.
Major Products Formed
Oxidation: The major product is 2-(7-Bromo-2-oxoquinolin-3-yl)acetic acid.
Reduction: The major product is 2-(2-Hydroxyquinolin-3-yl)acetic acid.
Substitution: The major products depend on the nucleophile used, such as 2-(7-Amino-2-hydroxyquinolin-3-yl)acetic acid when using an amine.
Scientific Research Applications
2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex quinoline derivatives.
Biology: It has been studied for its potential antimicrobial and anticancer activities.
Medicine: It is investigated for its potential use in drug development, particularly for its anti-inflammatory and analgesic properties.
Industry: It is used in the synthesis of dyes and pigments due to its chromophoric properties.
Mechanism of Action
The mechanism of action of 2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid involves its interaction with various molecular targets. The hydroxy and bromine groups play a crucial role in its binding to enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their function. Additionally, it can interact with cellular receptors, modulating signal transduction pathways involved in inflammation and pain .
Comparison with Similar Compounds
Table 1: Structural Features and Molecular Weights
*Calculated based on formula C₁₁H₈BrNO₃.
Key Observations :
- Substituent Effects: Bromine at position 7 (target compound) vs.
- Functional Groups: The 2-hydroxy group in the target compound enhances hydrogen-bonding capacity compared to non-hydroxylated analogs like 2-(quinolin-7-yl)acetic acid .
Key Observations :
- Synthesis: Multicomponent reactions (e.g., ) offer atom economy for complex quinoline derivatives, while simpler phenylacetic acids () rely on halogenation or substitution.
- Analytical Tools: X-ray crystallography is critical for confirming hydrogen-bonding patterns (e.g., felbinac’s dimer formation ), whereas NMR and HRMS dominate quinoline derivative characterization .
Pharmacological and Physicochemical Comparisons
Key Observations :
- Activity Links: Thiazolidinone derivatives () show broad antimicrobial activity, suggesting that the target compound’s quinoline core and bromine substituent could synergize for similar applications.
- Solubility: The 2-hydroxy group in the target compound may improve aqueous solubility compared to non-polar analogs like felbinac .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
